Cas no 1416444-76-2 ((S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride)
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-METHYL 3-AMINO-3-(3-NITROPHENYL)PROPANOATE HCL
- (S)-METHYL 3-AMINO-3-(3-NITROPHENYL)PROPANOATE HYDROCHLORIDE
- (S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride
-
- MDL: MFCD22690199
- Inchi: 1S/C10H12N2O4.ClH/c1-16-10(13)6-9(11)7-3-2-4-8(5-7)12(14)15;/h2-5,9H,6,11H2,1H3;1H/t9-;/m0./s1
- InChI Key: SVLJTTUPYWQRIK-FVGYRXGTSA-N
- SMILES: [C@H](C1C=CC=C(N(=O)=O)C=1)(N)CC(=O)OC.Cl
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019123424-1g |
(S)-Methyl 3-amino-3-(3-nitrophenyl)propanoate hydrochloride |
1416444-76-2 | 97% | 1g |
427.68 USD | 2021-06-16 | |
| abcr | AB480203-250 mg |
(S)-Methyl 3-amino-3-(3-nitrophenyl)propanoate hydrochloride, 95%; . |
1416444-76-2 | 95% | 250mg |
€502.30 | 2023-06-15 | |
| abcr | AB480203-1 g |
(S)-Methyl 3-amino-3-(3-nitrophenyl)propanoate hydrochloride, 95%; . |
1416444-76-2 | 95% | 1g |
€796.80 | 2023-06-15 | |
| TRC | M335355-10mg |
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride |
1416444-76-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M335355-50mg |
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride |
1416444-76-2 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M335355-100mg |
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride |
1416444-76-2 | 100mg |
$ 210.00 | 2022-06-03 | ||
| abcr | AB480203-100mg |
(S)-Methyl 3-amino-3-(3-nitrophenyl)propanoate hydrochloride, 95%; . |
1416444-76-2 | 95% | 100mg |
€370.80 | 2025-02-20 | |
| abcr | AB480203-250mg |
(S)-Methyl 3-amino-3-(3-nitrophenyl)propanoate hydrochloride, 95%; . |
1416444-76-2 | 95% | 250mg |
€516.10 | 2025-02-20 | |
| abcr | AB480203-1g |
(S)-Methyl 3-amino-3-(3-nitrophenyl)propanoate hydrochloride, 95%; . |
1416444-76-2 | 95% | 1g |
€1062.70 | 2025-02-20 | |
| abcr | AB480203-100 mg |
(S)-Methyl 3-amino-3-(3-nitrophenyl)propanoate hydrochloride, 95%; . |
1416444-76-2 | 95% | 100mg |
€357.80 | 2023-06-15 |
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on (S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride: A Promising Compound for Modern Pharmaceutical Development
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride, with the CAS No. 1416444-76-2, represents a novel class of organic compounds that has attracted significant attention in the field of biomedical research. This compound, characterized by its unique molecular structure and functional groups, serves as a critical building block for the synthesis of various pharmacologically active agents. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of targeted therapies for neurological and inflammatory disorders. The integration of advanced analytical techniques and molecular modeling has further enhanced the understanding of its chemical behavior and biological activity.
(S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride is a chiral compound with a central stereocenter at the carbon atom bearing the amino group. The molecular framework consists of a propanoic acid backbone substituted with a 3-nitrophenyl group and a methyl group, while the hydrochloride salt formation provides enhanced solubility and stability. The presence of the nitro group in the phenyl ring introduces electron-withdrawing effects, which significantly influence the compound's reactivity and potential interactions with biological targets. This structural feature is crucial for its application in medicinal chemistry, as it allows for the design of molecules with tailored pharmacokinetic profiles and improved therapeutic efficacy.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of (S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride through asymmetric catalytic methods. A 2023 study published in Organic & Biomolecular Chemistry demonstrated the use of enantioselective organocatalysis to achieve high enantiomeric purity, a critical factor in pharmaceutical development. The researchers employed a chiral Brønsted acid catalyst to selectively generate the (S) configuration, which is essential for the compound's biological activity. This breakthrough has streamlined the production process, reducing the reliance on costly and environmentally harmful resolution techniques.
The pharmacological potential of (S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride has been explored in several preclinical studies. In vitro experiments have shown that the compound exhibits selective inhibition of certain enzymes involved in neurodegenerative pathways. A 2022 report in Journal of Medicinal Chemistry highlighted its ability to modulate the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease. The compound's interaction with MAO-B isoform suggests its potential as a therapeutic agent for neurodegenerative disorders, although further clinical validation is required.
One of the most promising applications of (S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride lies in its role as a lead compound for the development of anti-inflammatory drugs. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic activation of immune pathways, and the compound's ability to interfere with these pathways has been investigated. A 2023 study published in Medicinal Chemistry Research demonstrated that the compound inhibits the NF-κB signaling pathway, a key regulator of inflammation. This finding opens new avenues for the design of molecules targeting inflammatory conditions with reduced side effects compared to traditional corticosteroids.
Computational studies have further expanded the understanding of the compound's molecular interactions. Molecular docking simulations have revealed its potential to bind to specific receptors, such as the adenosine A2A receptor, which is a target for the treatment of Parkinson's disease. A 2023 article in Computational Biology and Chemistry used machine learning algorithms to predict the binding affinity of the compound, providing insights into its mechanism of action. These computational models have significantly accelerated the drug discovery process by allowing researchers to prioritize compounds with the highest likelihood of success in vivo.
From a synthetic perspective, the compound's versatility has made it a valuable intermediate in the synthesis of various pharmaceuticals. Its ability to undergo diverse chemical transformations, such as nucleophilic substitution and electrophilic aromatic substitution, has been exploited in the development of new drug candidates. For instance, a 2022 study in Synthetic Communications described the use of (S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride as a precursor for the synthesis of a series of beta-blockers with improved cardiovascular profiles. This highlights the compound's role in the rational design of drugs with enhanced therapeutic outcomes.
The environmental impact of (S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride synthesis and its derivatives has also been a focus of recent research. Green chemistry principles have been applied to optimize the production process, minimizing waste and reducing the use of hazardous solvents. A 2023 review in Green Chemistry discussed the development of solvent-free protocols for the synthesis of the compound, which not only reduces environmental pollution but also lowers production costs. These sustainable approaches are essential for the long-term viability of pharmaceutical manufacturing.
In conclusion, (S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride stands out as a multifunctional compound with significant implications for modern pharmaceutical science. Its unique molecular structure, combined with the ability to modulate key biological pathways, positions it as a promising candidate for the development of novel therapies. Ongoing research continues to uncover new applications and improve its synthesis efficiency, ensuring its relevance in the ever-evolving field of medicinal chemistry. As the scientific community advances, the potential of this compound is expected to expand, contributing to the creation of more effective and sustainable treatments for a wide range of medical conditions.
CAS No. 1416444-76-2 is a unique identifier assigned by the Chemical Abstracts Service to ensure accurate and unambiguous reference to this compound. The CAS number is critical for scientific communication, regulatory compliance, and database indexing, making it an indispensable tool in the field of chemical research.
1416444-76-2 ((S)-Methyl 3-Amino-3-(3-Nitrophenyl)Propanoate Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)